Cas no 921933-06-4 (3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, (3E)-)

• Product Name: 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, (3E)-
• CAS No: 921933-06-4
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 742883
• PubChem ID: 67251911
• Update Time: 2025-04-19

3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, (3E)-
• 4-(4-bromophenyl)-2-oxobut-3-enoic acid
• 921933-06-4
• DTXSID70736682

• Inchi： 1S/C10H7BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-6H,(H,13,14)
• InChI Key： PNTNYSBERFXLNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=CC(C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 253.95786g/mol
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų